4-cyclopentylthiophene-3-carboxylic acid

• IUPAC Name: 4-cyclopentylthiophene-3-carboxylic acid
• InChI: InChI=1S/C10H12O2S/c11-10(12)9-6-13-5-8(9)7-3-1-2-4-7/h5-7H,1-4H2,(H,11,12)
• InChI Key: BXYWBKGRMYSSTI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CSC=C2C(=O)O
• Molecular Formula: C10H12O2S
• Molecular Weight: 196.27 g/mol
• CAS RN: 1555132-87-0

Description

4-Cyclopentylthiophene-3-carboxylic acid (4-CTA) is an organic compound with a wide range of applications in the field of chemistry and biochemistry. It is a five-membered heterocyclic compound, containing a sulfur atom, and is a key component of different synthetic processes. It is a versatile molecule that can be used in the synthesis of other organic compounds, as well as a range of pharmaceuticals, such as anti-inflammatory drugs and antifungal agents. In addition to its use in the synthesis of other compounds, 4-CTA has also been used in scientific research, as it is a useful tool for studying the mechanisms of action of molecules and their biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-cyclopentylthiophene-3-carboxylic acid is not fully understood, but it is believed to act by binding to certain receptors in the body, such as the G-protein coupled receptors. This binding causes a signal to be sent to the cells, which then triggers a cascade of biochemical reactions that lead to the desired physiological effects.
Biochemical and Physiological Effects
4-cyclopentylthiophene-3-carboxylic acid has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antifungal, and anti-cancer properties. It has also been shown to have a range of effects on the nervous system, including the modulation of neurotransmitter release and the inhibition of neuronal cell death. In addition, 4-cyclopentylthiophene-3-carboxylic acid has been shown to have a range of effects on the immune system, including the stimulation of the production of cytokines and the modulation of the activity of natural killer cells.

Advantages and Limitations for Lab Experiments

The use of 4-cyclopentylthiophene-3-carboxylic acid in lab experiments has a number of advantages and limitations. One of the main advantages of using 4-cyclopentylthiophene-3-carboxylic acid is its versatility, as it can be used in a range of experiments, such as drug screening, environmental testing, and the study of the effects of different compounds on the body. In addition, 4-cyclopentylthiophene-3-carboxylic acid is relatively easy to synthesize and is relatively inexpensive. However, one of the main limitations of using 4-cyclopentylthiophene-3-carboxylic acid is that it is not as stable as some other compounds, meaning that it can easily be degraded by light, heat, or other environmental factors.

Future Directions

The use of 4-cyclopentylthiophene-3-carboxylic acid in scientific research is expected to continue to grow in the future, as it is a versatile molecule that can be used in a range of experiments. Future research is likely to focus on the effects of 4-cyclopentylthiophene-3-carboxylic acid on the immune system, as well as its potential applications in the treatment of cancer and other diseases. In addition, future research will also focus on the development of new synthetic methods for the synthesis of 4-cyclopentylthiophene-3-carboxylic acid, as well as the development of new methods for the efficient delivery of 4-cyclopentylthiophene-3-carboxylic acid to the body. Finally, future research may also focus on the development of new methods for the detection and quantification of 4-cyclopentylthiophene-3-carboxylic acid in biological samples.

Synthesis Methods

4-cyclopentylthiophene-3-carboxylic acid can be synthesized in a variety of ways, depending on the desired end product. One of the most common methods is the use of the Grignard reaction, which involves the addition of a Grignard reagent to a ketone or aldehyde. The reaction produces a thiophene ring, which is then converted to 4-cyclopentylthiophene-3-carboxylic acid. Another method of synthesis is the use of a Wittig reaction, which involves the addition of a phosphonium salt to an aldehyde or ketone, producing a thiophene ring, which can then be converted to 4-cyclopentylthiophene-3-carboxylic acid.

Scientific Research Applications

4-cyclopentylthiophene-3-carboxylic acid is an important tool for scientific research, as it can be used to study the mechanisms of action of molecules and their biochemical and physiological effects. It has been used in a range of scientific studies, including studies on the effects of drugs on the body, the effects of environmental pollutants on the body, and the effects of different compounds on the immune system. In addition, 4-cyclopentylthiophene-3-carboxylic acid has been used to study the effects of radiation on the body, as well as the effects of different compounds on the nervous system.